Cas no 52744-13-5 (2,2',3,3',5,6'-Hexachlorobiphenyl)

• Product Name: 2,2',3,3',5,6'-Hexachlorobiphenyl
• CAS No: 52744-13-5
• MF: C₁₂H₄Cl₆
• MW: 360.878157615662
• CID: 369506
• PubChem ID: 40517
• Update Time: 2025-04-19

2,2',3,3',5,6'-Hexachlorobiphenyl Chemical and Physical Properties

Names and Identifiers

• 1,1'-Biphenyl,2,2',3,3',5,6'-hexachloro-
• 1,2,4-trichloro-3-(2,3,5-trichlorophenyl)benzene
• 2,2',3,3',5,6'-Hexachlorobiphenyl
• , 3, 3
• , 5, 6
• 2, 2
• -HEXACHLOROBI
• 52744-13-5
• UNII-5XD09W9A7A
• UUTNFLRSJBQQJM-UHFFFAOYSA-N
• SCHEMBL4450636
• 5XD09W9A7A
• DTXSID9073541
• FT-0640101
• 1,1'-Biphenyl, 2,2',3,3',5,6'-hexachloro-
• NS00077126
• Q27263007
• PCB-135
• 2,2',3,3',5,6'-Hexachloro-1,1'-biphenyl
• DTXCID4041286
• 2,2',3,3',5,6'-Hexachloro-1,1'-biphenyl #
• PCB 135

• Inchi： 1S/C12H4Cl6/c13-5-3-6(11(17)9(16)4-5)10-7(14)1-2-8(15)12(10)18/h1-4H
• InChI Key： UUTNFLRSJBQQJM-UHFFFAOYSA-N
• SMILES： ClC1C(=CC(=CC=1C1C(=CC=C(C=1Cl)Cl)Cl)Cl)Cl

Computed Properties

• Exact Mass: 357.84400
• Monoisotopic Mass: 357.844
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 286
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 0A^2

Experimental Properties

• Density: 1.5940 (rough estimate)
• Melting Point: 115.76°C (estimate)
• Boiling Point: 446.99°C (rough estimate)
• Flash Point: 185.9°C
• Refractive Index: 1.6270 (rough estimate)
• PSA: 0.00000
• LogP: 7.27400

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives Chlorinated biphenyls